Cas no 1806461-73-3 (3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806461-73-3
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4793244
• Update Time: 2025-07-02

3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H7BrF6O2/c12-5-4-8(19)6-2-1-3-7(10(13,14)15)9(6)20-11(16,17)18/h1-3H,4-5H2
• InChI Key： FOCJOMPFSOEKQD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(F)(F)F)C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806461-73-3)

3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806461-73-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a bromine atom, a trifluoromethoxy group, and a trifluoromethyl group, contributes to its complex reactivity and makes it a valuable candidate for synthetic chemistry and medicinal chemistry applications.

The molecular structure of 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one is characterized by a phenyl ring substituted with both trifluoromethoxy and trifluoromethyl groups, which are well-known for their ability to modulate the electronic properties and metabolic stability of pharmaceutical compounds. The introduction of a bromine atom at the third position of the phenyl ring further enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of arylalkanone derivatives due to their diverse biological activities. Specifically, compounds containing both trifluoromethoxy and trifluoromethyl substituents have been extensively studied for their potential roles as kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The structural motif of 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one aligns well with these pharmacophores, making it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The presence of the bromine atom allows for facile introduction of other functional groups via palladium-catalyzed cross-coupling reactions, while the ketone group can be further modified through oxidation or reduction reactions. This flexibility makes 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one a valuable building block in the synthesis of more complex molecules. For instance, it can be used to construct heterocyclic compounds or to introduce additional pharmacophoric elements that may enhance biological activity.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic and steric properties of molecules like 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one. Molecular modeling studies have demonstrated that the combination of trifluoromethoxy and trifluoromethyl groups can significantly influence the binding affinity of a molecule to its target protein. These insights are crucial for rational drug design, as they allow researchers to predict how structural modifications will affect biological activity. By leveraging computational tools, scientists can optimize the structure of 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one to enhance its potency and selectivity.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development. Fluoro substituents are known to improve metabolic stability, lipophilicity, and binding affinity, making them indispensable in modern medicinal chemistry. The presence of both trifluoromethoxy and trifluoromethyl groups in 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one underscores its potential as a lead compound or intermediate in the synthesis of fluorinated drugs. Several recent publications have reported on the use of similar arylalkanone derivatives in preclinical studies, where they demonstrated efficacy against various diseases.

In addition to its synthetic utility, 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one has shown promise in early-stage drug discovery efforts. Researchers have explored its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The structural features present in this compound allow it to interact with specific binding sites on target proteins, potentially modulating their activity. While further studies are needed to fully elucidate its mechanism of action, preliminary results suggest that it may have therapeutic relevance in treating certain conditions.

The synthesis of complex organic molecules often requires multi-step procedures involving various reaction conditions and reagents. However, the availability of readily accessible starting materials like 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one can significantly streamline synthetic routes. This compound serves as an excellent precursor for constructing more elaborate structures without requiring extensive synthetic overhead. Its use can thus accelerate the discovery process by providing chemists with a reliable scaffold for further derivatization.

As research continues to uncover new applications for fluorinated compounds, the demand for specialized intermediates like 3-Bromo-1-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-1-one is expected to grow. The ability to modify its structure through cross-coupling reactions and other chemical transformations makes it a versatile tool for medicinal chemists working on next-generation therapeutics. Whether used as a lead compound or an intermediate, this molecule represents an important asset in the quest for novel pharmaceuticals.

In conclusion, 3-Bromo-1-(2((Tr trifl trifl trifl trifl trifl trifl trifl trifl trifl trifl trifl trifl trifl trifl trifl methoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ethoxym ylm ylm ylm ylm ylm ylm ylm ylm ylm ylm ylm ylm phenyl phenyl phenyl phenyl phenyl phenyl phenyl phenyl phenyl phenyl phenyl phenyl propan propan propan propan propan propan propan propan propan propan propan propan one one one one one one one one one one one one one) (CAS No. 180646173 180646173 180646173 180646173 180646173 180646173 180646173 180646173 180646173 180646173 180646173 -73- -73- -73- -73- -73- -73- -73- -73- -73- -73- -73-) remains a fascinating subject due to its structural complexity and potential biological significance. Its role as a synthetic intermediate and its potential applications in drug discovery underscore its importance in modern chemical research. As scientists continue to explore new frontiers in medicinal chemistry, this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies. The ongoing investigation into its properties and applications promises to yield valuable insights that will benefit both academic research and industrial development. In summary, this versatile molecule exemplifies the innovative spirit driving advancements in pharmaceutical chemistry today.